Cas no 2172194-90-8 (3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2172194-90-8
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 5849126
• PubChem ID: 165522405
• Update Time: 2025-05-22

3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• EN300-1451537
• 3-[3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 2172194-90-8

• Inchi： 1S/C10H15N3O4/c11-10(3-5-16-6-4-10)9-12-7(17-13-9)1-2-8(14)15/h1-6,11H2,(H,14,15)
• InChI Key： FGEZWXQSWAKSKD-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NOC(CCC(=O)O)=N2)(CC1)N

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 112Ų

Additional information on 3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid

Comprehensive Overview of 3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172194-90-8): Structure, Applications, and Research Insights

The compound 3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172194-90-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines an oxadiazole ring with a propanoic acid moiety, offering versatile reactivity and binding properties. Researchers are particularly interested in its role as a bioactive scaffold, which could be leveraged in drug discovery for targeting enzymes or receptors involved in metabolic and inflammatory pathways.

Recent studies highlight the growing demand for novel oxadiazole derivatives, driven by their pharmacological potential. The 4-aminooxan-4-yl group in this compound enhances its solubility and bioavailability, addressing a common challenge in small-molecule drug development. With the rise of precision medicine and AI-driven drug design, compounds like CAS 2172194-90-8 are increasingly explored for their ability to interact with specific protein targets, such as G-protein-coupled receptors (GPCRs) or kinases. These applications align with trending searches in scientific databases, including queries like "oxadiazole-based therapeutics" and "aminooxane modifications in drug design."

From a synthetic chemistry perspective, the 1,2,4-oxadiazole core of this compound is notable for its stability and electronic properties, making it a valuable intermediate in medicinal chemistry. The propanoic acid tail further allows for derivatization, enabling conjugation with other pharmacophores or biocompatible polymers. This adaptability has spurred interest in its use for prodrug formulations or targeted drug delivery systems, topics frequently searched in conjunction with "CAS 2172194-90-8" in academic literature.

Beyond therapeutics, 3-3-(4-aminooxan-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid is investigated for its potential in biomaterial science. Its amphiphilic nature could facilitate the development of smart hydrogels or nanocarriers, addressing current industry needs for sustainable and responsive materials. Searches for "oxadiazole in biomaterials" and "aminooxane functionalization" reflect this interdisciplinary relevance. Additionally, its compatibility with green chemistry principles—such as low toxicity and efficient synthesis—positions it as a candidate for environmentally friendly applications.

In summary, CAS 2172194-90-8 represents a multifaceted compound with broad implications across drug discovery, material science, and biotechnology. Its structural ingenuity and adaptability to modern research trends—such as computational chemistry and personalized medicine—ensure its continued prominence in scientific discourse. As interest grows in tailored molecular architectures, this compound is poised to remain a focal point for innovation.